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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the environmental impact and proper disposal of strontium chromate waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with strontium chromate?

A1: Strontium chromate is a known human carcinogen, primarily linked to lung cancer when

inhaled.[1][2][3] Its toxicity is attributed to the hexavalent chromium ion (Cr(VI)).[2] Acute

exposure can irritate the skin, eyes, nose, and throat.[1] Chronic or repeated exposure can

lead to skin sensitization, ulcers, perforation of the nasal septum, and potential damage to the

liver and kidneys.[1][4]

Q2: What are the major environmental risks of improper strontium chromate disposal?

A2: Strontium chromate is very toxic to aquatic life and can have long-lasting adverse effects

on the environment.[5] Because it is water-soluble, it can spread in water systems and is highly

mobile in soils, posing a risk of contaminating groundwater.[5][6] It is strongly advised not to let

the chemical enter the environment because it is persistent.[4]

Q3: What immediate steps should I take in case of a strontium chromate spill?

A3: In the event of a spill, you should immediately evacuate all non-essential personnel from

the area.[1] Remove all sources of ignition.[1] Wearing appropriate Personal Protective
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Equipment (PPE), carefully sweep the spilled solid material into a covered, sealed container for

hazardous waste disposal.[4][7] It is recommended to moisten the powder first to prevent

dusting.[4][7] The area should then be cleaned and ventilated.[8]

Q4: What are the regulatory requirements for disposing of strontium chromate waste?

A4: Strontium chromate waste is considered hazardous waste.[1] Disposal must be handled

by a licensed contractor and must be in accordance with all local, state, and federal

regulations.[7] The U.S. Environmental Protection Agency (EPA) classifies this waste under

hazardous waste number D007 for chromium.[8] Do not discharge waste to sewer systems or

contaminate water, soil, or foodstuff.[7]

Q5: What type of Personal Protective Equipment (PPE) is required when handling strontium
chromate?

A5: When handling strontium chromate, comprehensive PPE is mandatory. This includes a

dust respirator (an approved/certified respirator such as a FFP3 mask is recommended),

chemical safety goggles or a face shield, protective gloves, and a lab coat or full protective suit

to prevent skin contact.[9][10]
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Issue Probable Cause Solution

Skin or eye irritation after

handling the compound.

Inadequate or compromised

PPE; accidental exposure.

For skin: Immediately wash the

affected area with soap and

plenty of water for at least 15

minutes.[11] Remove

contaminated clothing.[4] For

eyes: Flush with running water

for at least 15 minutes,

keeping eyelids open.[12]

Seek immediate medical

attention for any exposure.[9]

A yellow powder is found

outside of the designated

handling area.

Improper containment during

transfer or weighing;

inadequate ventilation causing

dust dispersion.

Cordon off the area. Follow the

spill cleanup protocol

immediately (see FAQ Q3).

Review handling procedures to

identify and correct the source

of the dispersion, ensuring

work is done in a designated

area like a chemical fume

hood.[1]

Uncertainty about whether

waste is properly neutralized.

Incomplete chemical reduction

of hexavalent chromium

(Cr(VI)) to the less toxic

trivalent chromium (Cr(III)).

Use analytical test strips or a

colorimetric test kit specific for

hexavalent chromium to verify

its absence in the treated

waste stream before final

disposal. Consult with your

institution's environmental

health and safety (EHS) office

for validated testing

procedures.

The designated hazardous

waste container is full.

Normal accumulation of waste

from experimental procedures.

Do not overfill the container.

Seal the full container, label it

clearly according to

regulations, and contact your

institution's EHS office for
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pickup.[1] Begin using a new,

properly labeled hazardous

waste container.

Quantitative Data Summary
The following table summarizes key occupational exposure limits for hexavalent chromium

compounds, including strontium chromate.

Agency
Exposure Limit (8-hour
TWA)

Notes

OSHA (PEL) 5 µg/m³

Permissible Exposure Limit as

an 8-hour time-weighted

average (TWA).[13]

NIOSH (REL) 0.001 mg/m³ (1 µg/m³)

Recommended Exposure Limit

averaged over a 10-hour

workshift.[1]

ACGIH (TLV) 0.0002 mg/m³ (0.2 µg/m³)

Threshold Limit Value as TWA;

classified as an A1 confirmed

human carcinogen.[3][4]

Experimental Protocols
Protocol for Laboratory Spill Cleanup of Strontium
Chromate
This protocol outlines the steps for safely managing a small-scale spill of strontium chromate
powder in a laboratory setting.

1. Immediate Response & Area Securement:

Alert personnel in the immediate vicinity and evacuate the area.
Restrict access to the contaminated zone.
If any dust is airborne, exit the area and close the doors. Allow dust to settle for at least 30
minutes.
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Remove any potential ignition sources from the area.[1]

2. Donning Personal Protective Equipment (PPE):

Before re-entering, don the following PPE:
NIOSH-approved respirator for toxic dust.[9]
Chemical safety goggles and/or face shield.[4]
Chemical-resistant gloves (check manufacturer recommendations).[1]
Disposable coveralls or a lab coat.[9]

3. Spill Containment and Collection:

Gently cover the spill with damp paper towels or moisten the powder with a light water spray
to prevent it from becoming airborne.[4][7] Do not use high-pressure water streams.
Carefully sweep or wipe the moistened material into a designated, labeled hazardous waste
container.[4] Use tools that will not generate sparks.[7]
Avoid creating dust during the collection process.

4. Decontamination:

Wipe the spill area with wet paper towels.
Wash the area with soap and water.[9]
Collect all cleaning materials (paper towels, wipes, etc.) and place them in the same
hazardous waste container.

5. Post-Cleanup and Disposal:

Carefully remove PPE, avoiding self-contamination, and dispose of it as hazardous waste.
Wash hands and any exposed skin thoroughly with soap and water.[1]
Seal and label the hazardous waste container according to EPA and institutional guidelines.
Contact your institution's Environmental Health & Safety (EHS) department for pickup and
disposal by a licensed contractor.
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Carcinogenic pathway of hexavalent chromium.
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Experiment Generates
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Workflow for safe handling and disposal of waste.
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Spill of Strontium Chromate Occurs

Is the spill large or small?
Can you clean it safely?
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Call EHS/Emergency Services

Large / Unsafe

Alert others & Secure Area
Don appropriate PPE

Small / Safe
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prevent dust

Collect material into
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Decontaminate spill area,
 tools, and PPE
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Click to download full resolution via product page

Emergency response flowchart for spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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